Cas no 1630939-00-2 (benzyl N-({2'-cyano-1,1'-biphenyl-4-yl}methyl)carbamate)

• Product Name: benzyl N-({2'-cyano-1,1'-biphenyl-4-yl}methyl)carbamate
• CAS No: 1630939-00-2
• MF: C₂₂H₁₈N₂O₂
• MW: 342.390525341034
• CID: 5618572
• PubChem ID: 21711783
• Update Time: 2023-11-24

benzyl N-({2'-cyano-1,1'-biphenyl-4-yl}methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-({2'-cyano-[1,1'-biphenyl]-4-yl}methyl)carbamate
• EN300-28297415
• SCHEMBL6961953
• 1630939-00-2
• benzyl N-({2'-cyano-1,1'-biphenyl-4-yl}methyl)carbamate

• Inchi： 1S/C22H18N2O2/c23-14-20-8-4-5-9-21(20)19-12-10-17(11-13-19)15-24-22(25)26-16-18-6-2-1-3-7-18/h1-13H,15-16H2,(H,24,25)
• InChI Key： JSBKEFZEQWATER-UHFFFAOYSA-N
• SMILES： O(C(NCC1C=CC(=CC=1)C1C=CC=CC=1C#N)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 342.136827821g/mol
• Monoisotopic Mass: 342.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 62.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles